Cas no 1258652-80-0 (Methyl 2-(6-chloropyridin-2-ylthio)acetate)

• Product Name: Methyl 2-(6-chloropyridin-2-ylthio)acetate
• CAS No: 1258652-80-0
• MF: C₈H₈ClNO₂S
• MW: 217.672619819641
• CID: 4583051
• Update Time: 2025-07-16

Methyl 2-(6-chloropyridin-2-ylthio)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-chloropyridin-2-ylthio)acetate

• Inchi： 1S/C8H8ClNO2S/c1-12-8(11)5-13-7-4-2-3-6(9)10-7/h2-4H,5H2,1H3
• InChI Key： TZPSVXVWWCIUCA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NC(Cl)=CC=C1

Additional information on Methyl 2-(6-chloropyridin-2-ylthio)acetate

Methyl 2-(6-Chloropyridin-2-ylthio)acetate: A Comprehensive Overview

Methyl 2-(6-chloropyridin-2-ylthio)acetate (CAS No. 1258652-80-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a methyl ester group, a thiopyridine moiety, and a chloro substituent. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 2-(6-chloropyridin-2-ylthio)acetate can be represented as CH₃COOCH₂S(C₅H₃NCl). The presence of the thiopyridine ring and the chloro substituent imparts specific electronic and steric properties that are crucial for its reactivity and selectivity in various chemical reactions. The methyl ester group, on the other hand, provides a convenient handle for further functionalization, allowing for the synthesis of a wide range of derivatives.

In the pharmaceutical industry, Methyl 2-(6-chloropyridin-2-ylthio)acetate has been explored as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its potential in the development of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The thiopyridine moiety was found to play a critical role in enhancing the antiviral efficacy by interacting with specific viral proteins.

Beyond its pharmaceutical applications, Methyl 2-(6-chloropyridin-2-ylthio)acetate has also found use in agrochemicals. Its unique structure makes it suitable for the synthesis of pesticides and herbicides with improved selectivity and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited excellent herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms. The chloro substituent was identified as a key factor in enhancing the herbicidal activity by increasing the compound's lipophilicity and facilitating its uptake by plant cells.

In materials science, Methyl 2-(6-chloropyridin-2-ylthio)acetate has been investigated for its potential use in the development of functional materials with unique properties. For example, researchers at the University of California, Berkeley, have synthesized polymerizable derivatives of this compound that can be used to create conductive polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and flexible electronics. The thiopyridine moiety was found to enhance the electronic conductivity of the polymers by promoting π-conjugation along the polymer backbone.

The synthesis of Methyl 2-(6-chloropyridin-2-ylthio)acetate typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 6-chlorothiopyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction proceeds via an S_NAr mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic methods have also been developed to improve efficiency and reduce environmental impact. For instance, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction time and solvent usage while maintaining high yields.

The physical properties of Methyl 2-(6-chloropyridin-2-ylthio)acetate, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. This compound is typically a white crystalline solid at room temperature with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. Proper storage conditions are essential to maintain its stability and prevent degradation over time.

In conclusion, Methyl 2-(6-chloropyridin-2-ylthio)acetate (CAS No. 1258652-80-0) is a multifunctional organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in various scientific disciplines.